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Compound of Interest

Compound Name: 2-Hydroxyplatyphyllide

Cat. No.: B15595078

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the discovery and current scientific
understanding of 2-Hydroxyplatyphyllide, a sesquiterpenoid natural product. The information
is compiled from available scientific literature and chemical databases, offering insights into its
origins, physicochemical properties, and the broader context of related compounds' biological
activities.

Discovery and History

2-Hydroxyplatyphyllide was first reported in a 2014 publication in the Chinese journal Zhong
Yao Cai (Journal of Chinese Medicinal Materials). The study, titled "Chemical constituents of
Ligularia songarica," detailed the isolation and structural elucidation of this compound from the
roots of the plant species Ligularia songarica.[1] This discovery was the result of phytochemical
investigations into the diverse secondary metabolites present in plants of the Ligularia genus,
which are known for producing a variety of terpenoids. In addition to Ligularia songarica, 2-
Hydroxyplatyphyllide has also been identified in Ligularia sonchifolia.

The initial identification of 2-Hydroxyplatyphyllide was achieved through rigorous spectral
analysis, a standard practice in the field of natural product chemistry for determining the
precise structure of new molecules.

Physicochemical Properties
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The fundamental physicochemical properties of 2-Hydroxyplatyphyllide are summarized in
the table below. This data is essential for its identification and for any further research into its
biological activity and potential applications.

Property Value Reference
CAS Number 72145-19-8 [1]
Molecular Formula C14H1403 [1]
Molecular Weight 230.26 g/mol [1]

Class Sesquiterpenoid

Appearance Powder [1]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [1]
Acetate, DMSO, Acetone

Experimental Protocols

The isolation and identification of 2-Hydroxyplatyphyllide, as described in the primary
literature, followed a standard workflow for natural product discovery. While the full, detailed
experimental parameters are contained within the original publication, the general methodology
can be summarized as follows.

Isolation of 2-Hydroxyplatyphyllide

The abstract of the discovery publication indicates that 2-Hydroxyplatyphyllide was isolated
from Ligularia songarica using repeated silica gel column chromatography.[1] This technique is
a cornerstone of natural product chemistry, allowing for the separation of complex mixtures of
compounds based on their polarity. The general steps would have included:

o Extraction: The dried and powdered roots of Ligularia songarica would have been subjected
to solvent extraction to obtain a crude extract containing a mixture of secondary metabolites.

o Fractionation: The crude extract would then be fractionated, likely using liquid-liquid
partitioning or a preliminary chromatographic step, to yield fractions of varying polarity.
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o Chromatographic Separation: The fraction containing 2-Hydroxyplatyphyllide would have
been subjected to repeated column chromatography over silica gel. Different solvent
systems (eluents) of increasing polarity would have been used to separate the individual
compounds. Fractions would be collected and monitored by techniques such as thin-layer
chromatography (TLC).

 Purification: Fractions containing the compound of interest would be combined and further
purified using additional chromatographic techniques until a pure sample of 2-
Hydroxyplatyphyllide was obtained.

Structural Elucidation

The determination of the chemical structure of 2-Hydroxyplatyphyllide was accomplished
through a combination of physico-chemical and spectral analyses.[1] These methods provide
detailed information about the connectivity of atoms and the stereochemistry of the molecule.
The standard spectroscopic techniques employed for this purpose include:

e Mass Spectrometry (MS): To determine the molecular weight and elemental formula of the
compound.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR, 3C NMR, and various 2D
NMR techniques (such as COSY, HSQC, and HMBC) would have been used to establish the
carbon-hydrogen framework and the connectivity of the atoms within the molecule.

e Infrared (IR) Spectroscopy: To identify the presence of specific functional groups.
 Ultraviolet-Visible (UV-Vis) Spectroscopy: To identify any chromophores within the molecule.

For a definitive and detailed protocol, including the specific solvent gradients used for
chromatography and the full spectral data, consultation of the original publication is
recommended: Mei Li, et al. Zhong Yao Cai. 2014 Oct;37(10):1789-92.

Below is a generalized workflow for the discovery and isolation of a natural product like 2-
Hydroxyplatyphyllide.
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A generalized workflow for the discovery and isolation of natural products.
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Biological Activity

As of the current date, there is no specific scientific literature detailing the biological activity of
2-Hydroxyplatyphyllide. However, the genus Ligularia is a rich source of sesquiterpenoids,
and numerous studies have investigated the biological activities of compounds structurally
related to 2-Hydroxyplatyphyllide that have been isolated from other Ligularia species. These
studies provide a valuable context for the potential bioactivity of 2-Hydroxyplatyphyllide.

Notably, cytotoxic and anti-inflammatory activities are frequently reported for sesquiterpenoids
isolated from Ligularia. For instance, a study on Ligularia platyglossa identified several
sesquiterpene lactones with cytotoxic activities against various cancer cell lines, including HL-
60 (human promyelocytic leukemia cells).[2][3][4] Some of these compounds demonstrated
ICso values in the micromolar range.[2][4] Another study on Ligularia subspicata reported the
isolation of new eremophilanolide-type sesquiterpenoids that exhibited significant anti-
inflammatory potential by inhibiting nitric oxide (NO) production in LPS-stimulated N9 cells.[5]
Furthermore, research on Ligularia macrophylla has revealed that essential oils rich in
sesquiterpenes possess anti-inflammatory and antimicrobial properties.[6]

Given that 2-Hydroxyplatyphyllide is a sesquiterpenoid isolated from Ligularia, it is plausible
that it may also exhibit cytotoxic or anti-inflammatory properties. However, this remains to be
experimentally verified. The potential signaling pathways that could be affected by such
compounds, based on the activities of other sesquiterpenoids, are depicted below.
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A potential anti-inflammatory mechanism for Ligularia sesquiterpenoids.

Conclusion

2-Hydroxyplatyphyllide is a sesquiterpenoid of known structure that has been successfully
isolated from Ligularia songarica and Ligularia sonchifolia. Its discovery followed established
methodologies in natural product chemistry. While its physicochemical properties are
documented, a significant gap exists in the scientific literature regarding its biological activity.
Based on the known cytotoxic and anti-inflammatory properties of other sesquiterpenoids from
the Ligularia genus, 2-Hydroxyplatyphyllide represents a candidate for future investigation
into its potential pharmacological effects. Further research is warranted to explore the
bioactivity of this compound and to fully elucidate its therapeutic potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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